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Compound of Interest

[(4-Bromophenyl)methyl](pyridin-
Compound Name:

2-ylmethyl)amine
CAS No.: 774556-79-5
Cat. No.: B471262
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Technical Guide & Mechanism of Action

Executive Summary

(4-Bromophenyl)methylamine (CAS: 3959-07-7) is a primary arylalkylamine utilized primarily as
a chemical probe and metabolic substrate for amine oxidases, specifically Semicarbazide-
Sensitive Amine Oxidase (SSAO/VAP-1) and Monoamine Oxidase B (MAO-B).[1] Unlike direct
receptor ligands, its biological activity is defined by its enzymatic conversion into reactive
intermediates—hydrogen peroxide (

) and 4-bromobenzaldehyde—which drive downstream signaling or cytotoxicity. In medicinal
chemistry, it serves as a critical "fragment” for synthesizing selective inhibitors of VAP-1 and
MCH-R1.[1]
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Key Characteristic Detalil

Semicarbazide-Sensitive Amine Oxidase (SSAO

Primary Target

y e / VAP-1)
Secondary Target Monoamine Oxidase B (MAO-B)
Mechanism Type Oxidative Deamination (Substrate)

4-Bromobenzaldehyde,
Metabolic Products
, Ammonia

Oxidative stress induction; Endothelial activation

Physiological Effect (via

)

Physicochemical Profile

Understanding the physicochemical properties is essential for predicting the molecule's ability
to penetrate the blood-brain barrier (BBB) and access intracellular or membrane-bound

enzymes.[1]
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Property Value Significance

Halogenated benzylamine
scaffold.[1][2]

Molecular Formula

Low MW fragment, ideal for

Molecular Weight 186.05 g/mol o

lead optimization.

Moderate lipophilicity; capable
LogP ~1.9-2.1 of passive diffusion across

membranes.[1]

Predominantly protonated (
pKa ~9.3 (Amine)

) at physiological pH (7.4).

Minimal polar surface area,
H-Bond Donors/Acceptors 1/1 facilitating binding to

hydrophobic pockets.[1]

Mechanism of Action: Enzymatic Interaction

The core mechanism of (4-Bromophenyl)methylamine is its function as a high-affinity substrate
for copper-containing amine oxidases.[1]

Primary Pathway: SSAO/VAP-1 Oxidative Deamination

Vascular Adhesion Protein-1 (VAP-1), also known as SSAOQO, is an endothelial enzyme that
mediates leukocyte trafficking.[1][3][4] (4-Bromophenyl)methylamine binds to the active site of
VAP-1, reacting with the Topaquinone (TPQ) cofactor.

The Catalytic Cycle:

o Schiff Base Formation: The primary amine attacks the C5 carbonyl of the oxidized TPQ
cofactor, forming a substrate-Schiff base.

o Proton Abstraction: A conserved aspartate residue abstracts a proton from the

-carbon, reducing the cofactor to the aminoquinol form.
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e Hydrolysis: The Schiff base is hydrolyzed, releasing 4-bromobenzaldehyde.

o Reoxidation: The reduced cofactor reacts with molecular oxygen (

), releasing Hydrogen Peroxide (
) and Ammonia (

), restoring the oxidized TPQ.

DOT Diagram: SSAO/VAP-1 Catalytic Cycle

Binding

VAP-1 (TPQ-Oxidized)

(4-Bromophenyl)methylamine Binding Substrate-TPQ Schiff Base ————_Hydrolysis_______ 4-Bromobenzaldehyde Reoxidation
ST ~ . VAP-1 (Aminoquinol-Reduced) Byproduct Release H202 + NH3
'/ \ Cofactor Regeneration
o2 —
N, ,/

Click to download full resolution via product page

Caption: The Ping-Pong Bi-Bi catalytic cycle of SSAO/VAP-1. The substrate is converted to an
aldehyde, generating toxic

during cofactor reoxidation.

Biological Consequences of Metabolism

The "action" of this molecule is largely defined by its metabolic byproducts:
o Hydrogen Peroxide (

): Acts as a local signaling molecule. In endothelial cells, local

generation upregulates adhesion molecules (E-selectin, P-selectin), promoting the
recruitment of neutrophils and lymphocytes. This mimics an inflammatory state.[1]

e 4-Bromobenzaldehyde: A reactive aldehyde that can form adducts with cellular proteins (via
lysine residues) or induce further oxidative stress if not rapidly detoxified by aldehyde
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dehydrogenases (ALDH).[1]

Experimental Protocols

For researchers utilizing (4-Bromophenyl)methylamine, the following protocols ensure valid
data generation regarding amine oxidase activity.

Spectrophotometric SSAO Activity Assay

This assay quantifies the rate of

production coupled to a peroxidase reaction.

Reagents:

Buffer: 0.1 M Potassium Phosphate, pH 7.4.

Substrate: 10 mM (4-Bromophenyl)methylamine stock in DMSO.

Detection System: Peroxidase (HRP) + Amplex Red (or 4-Aminoantipyrine/Phenol).[1]

Enzyme Source: Human recombinant VAP-1 or rat adipose tissue homogenate.[1]

Workflow:

Preparation: Dilute enzyme source in phosphate buffer (final vol 100 pL).

e Pre-incubation: Add specific MAO inhibitors (e.g., Pargyline, 1 uM) to block MAO-A/B activity,
isolating SSAO activity. Incubate for 30 min at 37°C.

e Initiation: Add 50 pL of detection mix (HRP + Amplex Red) followed by 50 uL of (4-
Bromophenyl)methylamine (Final conc. 0.1 — 1.0 mM).

o Measurement: Monitor fluorescence (Ex/Em 571/585 nm) or absorbance (490 nm) kinetically
for 30—-60 minutes.

» Validation: Use Semicarbazide (1 mM) as a negative control; it should completely abolish
activity if mediated by SSAO.
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Synthetic Utility (Suzuki-Miyaura Coupling)

As a scaffold, the bromine handle allows for rapid diversification.
e Reaction: (4-Bromophenyl)methylamine + Aryl Boronic Acid
Biaryl-methylamine.[1]

¢ Note: The free amine must often be Boc-protected prior to coupling to prevent catalyst
poisoning or side reactions.[1]

Toxicology & Safety

o Corrosivity: As a primary benzylamine, it is corrosive to skin and mucous membranes (Skin
Corr. 1B).

o Neurotoxicity: While less potent than its derivative DSP-4, high systemic doses can lead to
accumulation of neurotoxic aldehydes.

o Handling: All procedures must be conducted in a fume hood with nitrile gloves and eye
protection. Neutralize spills with dilute acetic acid.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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